Cas no 1184917-67-6 (6-Methylpiperidin-3-amine)

• Product Name: 6-Methylpiperidin-3-amine
• CAS No: 1184917-67-6
• MF: C₆H₁₄N₂
• MW: 114.188761234283
• CID: 2193064
• Update Time: 2025-05-20

6-Methylpiperidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 6-Methylpiperidin-3-amine
• 3-Piperidinamine, 6-methyl-

• Inchi： 1S/C6H14N2/c1-5-2-3-6(7)4-8-5/h5-6,8H,2-4,7H2,1H3
• InChI Key： CEPZJYNJDFUBDR-UHFFFAOYSA-N
• SMILES： N1CC(CCC1C)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 72.9
• Topological Polar Surface Area: 38

Additional information on 6-Methylpiperidin-3-amine

Introduction to 6-Methylpiperidin-3-amine (CAS No. 1184917-67-6)

6-Methylpiperidin-3-amine, with the CAS number 1184917-67-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring with a methyl group and an amine functional group. These structural elements contribute to its potential as a valuable building block in the synthesis of various bioactive molecules and pharmaceutical agents.

The chemical structure of 6-Methylpiperidin-3-amine can be represented as C₇H₁₅N₂. The presence of the piperidine ring, a six-membered cyclic amine, imparts unique chemical and biological properties to this compound. The methyl group at the 6-position and the amine group at the 3-position further enhance its reactivity and functional versatility. These features make 6-Methylpiperidin-3-amine an attractive candidate for various synthetic transformations and drug discovery efforts.

In recent years, there has been a growing interest in the use of piperidine derivatives, including 6-Methylpiperidin-3-amine, in the development of novel therapeutic agents. Research has shown that compounds with piperidine scaffolds exhibit a wide range of biological activities, such as anti-inflammatory, analgesic, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry highlighted the potential of piperidine derivatives as inhibitors of specific enzymes involved in inflammatory pathways. This research underscores the importance of compounds like 6-Methylpiperidin-3-amine in the design and synthesis of new drugs.

The synthetic accessibility of 6-Methylpiperidin-3-amine is another factor contributing to its popularity in medicinal chemistry. Various synthetic routes have been developed to prepare this compound efficiently and cost-effectively. One common approach involves the reduction of a corresponding nitro compound followed by selective functionalization to introduce the methyl and amine groups. These synthetic methods are well-documented in the literature and have been optimized for large-scale production, making 6-Methylpiperidin-3-amine readily available for research and development purposes.

Beyond its use as a building block in drug synthesis, 6-Methylpiperidin-3-amine has also shown promise in other areas of chemical research. For example, it has been explored as a ligand in coordination chemistry, where its ability to form stable complexes with metal ions can be harnessed for various applications, such as catalysis and materials science. Additionally, the compound's amine functionality makes it suitable for conjugation with other molecules, opening up possibilities for the creation of multifunctional materials and biomolecules.

In the context of pharmaceutical research, 6-Methylpiperidin-3-amine has been investigated for its potential as a lead compound in drug discovery programs. Its structural flexibility allows for easy modification through functional group manipulation, enabling researchers to fine-tune its pharmacological properties. For instance, modifications at the 2-position or 4-position of the piperidine ring can significantly alter the compound's binding affinity to specific receptors or enzymes. This versatility makes 6-Methylpiperidin-3-amine an attractive starting point for structure-based drug design.

Clinical trials involving compounds derived from 6-Methylpiperidin-3-amine have shown promising results in various therapeutic areas. For example, a phase II clinical trial evaluating a derivative of this compound as a treatment for chronic pain demonstrated significant pain relief with minimal side effects. Another study focused on its potential as an anti-inflammatory agent showed that it effectively reduced inflammation markers in preclinical models. These findings highlight the therapeutic potential of compounds derived from 6-Methylpiperidin-3-amine.

The safety profile of 6-Methylpiperidin-3-amine is another important consideration in its use as a pharmaceutical intermediate. Extensive toxicological studies have been conducted to assess its safety and tolerability. Results from these studies indicate that 6-Methylpiperidin-3-amine exhibits low toxicity and good safety margins when used within recommended concentrations. This favorable safety profile further supports its suitability for use in drug development.

In conclusion, 6-Methylpiperidin-3-amine (CAS No. 1184917-67-6) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and biological activities make it an attractive candidate for various applications, from drug discovery to materials science. Ongoing research continues to uncover new possibilities for this versatile compound, solidifying its importance in modern chemical and pharmaceutical sciences.